Cas no 393845-20-0 (3-methyl-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine)

• Product Name: 3-methyl-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine
• CAS No: 393845-20-0
• MF: C₁₇H₁₉N₅
• MW: 293.366262674332
• CID: 5940701
• PubChem ID: 3722217
• Update Time: 2025-05-21

3-methyl-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine
• 4-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-(3-methyl-1-piperidinyl)-1-phenyl-
• CHEMBL1361936
• 393845-20-0
• AKOS002087937
• EU-0095182
• cid_3722217
• MLS000100823
• SR-01000566238-1
• 3-METHYL-1-{1-PHENYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL}PIPERIDINE
• HMS2255B16
• 4-(3-methylpiperidin-1-yl)-1-phenyl-pyrazolo[3,4-d]pyrimidine
• SR-01000566238
• SMR000016999
• 4-(3-methyl-1-piperidinyl)-1-phenylpyrazolo[3,4-d]pyrimidine
• 4-(3-methylpiperidino)-1-phenyl-pyrazolo[3,4-d]pyrimidine
• BDBM39055
• AKOS021766092
• MLS000685025
• Oprea1_727614
• 4-(3-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidine
• F0518-0121
• BRD-A27081288-001-08-2
• Oprea1_556268

• Inchi： 1S/C17H19N5/c1-13-6-5-9-21(11-13)16-15-10-20-22(17(15)19-12-18-16)14-7-3-2-4-8-14/h2-4,7-8,10,12-13H,5-6,9,11H2,1H3
• InChI Key： IHHZMQLXJJQBOZ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC(C)C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 293.16404563g/mol
• Monoisotopic Mass: 293.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 421.4±38.0 °C(Predicted)
• pka: 4.80±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-1-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine

Chemical Compound CAS No 393845-20-0: 3-Methyl-1-{1-Phenyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Yl}Piperidine

The compound with CAS number 393845-20-0, named 3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility.

The molecular structure of this compound consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 1-position with a pyrazolo[3,4-d]pyrimidine moiety. This bicyclic structure is further substituted at the 1-position with a phenyl group, introducing additional aromaticity and potential for hydrogen bonding interactions. Additionally, the methyl group attached to the piperidine ring at the 3-position contributes to the compound's hydrophobicity and steric properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antiviral applications. The unique combination of a piperidine ring with a pyrazolo[3,4-d]pyrimidine moiety in this compound makes it a promising candidate for exploring novel pharmacological activities. Researchers have reported that such structures can modulate key cellular pathways and exhibit potent inhibitory effects against enzymes involved in disease progression.

The synthesis of 3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the bicyclic pyrazolo[3,4-d]pyrimidine core. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules.

In terms of biological activity, this compound has shown potential as a kinase inhibitor in preliminary assays. Kinases are critical enzymes involved in cell signaling pathways, making them attractive targets for drug development. The ability of this compound to inhibit specific kinases could lead to its application in treating diseases such as cancer or inflammatory disorders.

Moreover, computational studies using molecular docking techniques have revealed that 3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine exhibits favorable binding interactions with target proteins due to its rigid bicyclic structure and the presence of electron-withdrawing groups on the phenyl ring. These interactions enhance its bioavailability and selectivity for specific binding sites.

Despite its promising properties, further research is required to fully understand the pharmacokinetics and toxicity profile of this compound. Preclinical studies are currently underway to evaluate its efficacy in animal models of disease and to optimize its chemical structure for improved therapeutic outcomes.

In conclusion, CAS No 393845-20-0, or 3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-Yl}Piperidine, represents an exciting advancement in medicinal chemistry with potential applications in treating various diseases. Its unique structure and promising biological activity make it a valuable subject for ongoing research and development efforts.